![molecular formula C18H13NO2S B290164 methyl 8-phenyl-8H-thieno[2,3-b]indole-2-carboxylate](/img/structure/B290164.png)
methyl 8-phenyl-8H-thieno[2,3-b]indole-2-carboxylate
Cat. No. B290164
M. Wt: 307.4 g/mol
InChI Key: VPJUTTWTEUDKRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05536721
Procedure details
Prepared from 1-Phenyl-2-chloroindole-3-carbaldehyde (0.90 g), K2CO3 (1.38 g) and methyl 2-mercaptoacetate (0.55 ml) yielding (51) 0.86 g (79.6%). M.p. 147°-149° C.
Name
Yield
79.6%
Identifiers
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REACTION_CXSMILES
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[C:1]1([N:7]2[C:15]3[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=3)[C:9]([CH:16]=O)=[C:8]2Cl)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C([O-])([O-])=O.[K+].[K+].[SH:25][CH2:26][C:27]([O:29][CH3:30])=[O:28]>>[C:1]1([N:7]2[C:15]3[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=3)[C:9]3[CH:16]=[C:26]([C:27]([O:29][CH3:30])=[O:28])[S:25][C:8]2=3)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0.9 g
|
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)N1C(=C(C2=CC=CC=C12)C=O)Cl
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Name
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|
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Quantity
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1.38 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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|
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Quantity
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0.55 mL
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Type
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reactant
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Smiles
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SCC(=O)OC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C1(=CC=CC=C1)N1C2=C(C3=CC=CC=C13)C=C(S2)C(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.86 g | |
| YIELD: PERCENTYIELD | 79.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
